4-butyl-1-(3-(4-(3-methoxyphenyl)piperazin-1-yl)-3-oxopropyl)thieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one

• IUPAC Name: 8-butyl-12-[3-[4-(3-methoxyphenyl)piperazin-1-yl]-3-oxopropyl]-5-thia-1,8,10,11-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,9,11-tetraen-7-one
• InChI: InChI=1S/C25H30N6O3S/c1-3-4-11-30-24(33)23-20(10-16-35-23)31-21(26-27-25(30)31)8-9-22(32)29-14-12-28(13-15-29)18-6-5-7-19(17-18)34-2/h5-7,10,16-17H,3-4,8-9,11-15H2,1-2H3
• InChI Key: HJLGXTKGEPQGKH-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=O)C2=C(C=CS2)N3C1=NN=C3CCC(=O)N4CCN(CC4)C5=CC(=CC=C5)OC
• Molecular Formula: C25H30N6O3S
• Molecular Weight: 494.6 g/mol

Description

The compound “4-butyl-1-(3-(4-(3-methoxyphenyl)piperazin-1-yl)-3-oxopropyl)thieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Synthesis Analysis

The synthesis of similar compounds often involves complex organic reactions. For instance, a series of novel 4-(3-(4-benzylpiperazin-1-yl)propoxy)-7-methoxy-3-substituted phenyl-2H-chromen-2-one were synthesized by the reductive amination of 7-methoxy-3-phenyl-4-(3-piperizin-1-yl-propaxy)chromen-2-one with different substituted aromatic aldehydes using sodium cyanoborohydride in methanol.

Molecular Structure Analysis

The molecular structure of such compounds can be characterized by various spectroscopic techniques such as IR, 1H NMR, 13C NMR, and mass spectroscopy.

Chemical Reactions Analysis

The chemical reactions involving similar compounds can be quite complex. For example, the protodeboronation of pinacol boronic esters has been reported, which involves a radical approach.

Scientific Research Applications

Neuroprotective Agent

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Anti-neuroinflammatory Agent

. . This suggests that it could be used to treat conditions associated with neuroinflammation.

Antiviral Activity

. This suggests that the compound could potentially be used in the treatment of viral infections.

Anticancer Activity

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Antioxidant Activity

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Antimicrobial Activity

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Mechanism of Action

The mechanism of action of such compounds is often determined by their biological activity. For instance, some compounds with similar structures have shown significant antibacterial and antifungal activity.

Future Directions

The future research directions for such compounds could involve further exploration of their synthesis, characterization, and biological activity. Additionally, their potential therapeutic applications could be investigated.